2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrile

• CAS RN: 637740-02-4
• Molecular Formula: C14H16N2
• Molecular Weight: 212.3

Description

2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrile, also known as 2-benzyl-2-azabicyclohexan-1-ylacetonitrile, is a heterocyclic compound with a bicyclic ring system that is composed of two five-membered rings and one six-membered ring. It is a colorless liquid with a sweet, pungent odor and is used as a solvent in a variety of applications. It is also used as a reagent in chemical synthesis, as a catalyst in organic reactions, and as an intermediate in the production of pharmaceuticals and other compounds.

Mechanism of Action

2-{2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrilezabicyclo[2.1.1]hexan-1-yl}acetonitrile acts as a nucleophile in organic reactions, which means it is able to donate electrons to form a covalent bond with an electrophile. This is due to the presence of the nitrogen atom in the center of the bicyclic ring, which is able to donate electrons and act as a Lewis base. The nitrogen atom is also able to act as a Bronsted-Lowry base and accept protons from an acid.
Biochemical and Physiological Effects
2-{2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrilezabicyclo[2.1.1]hexan-1-yl}acetonitrile has not been extensively studied for its biochemical and physiological effects. However, it is known to be a weakly acidic compound, with a pKa of 7.17. It is also known to be a moderately volatile compound, with a vapor pressure of 0.0017 mmHg at 25°C.

Advantages and Limitations for Lab Experiments

2-{2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrilezabicyclo[2.1.1]hexan-1-yl}acetonitrile has several advantages for use in laboratory experiments. It is a colorless liquid with a sweet, pungent odor, which makes it easy to work with. It is also a relatively non-toxic compound, with an LD50 of 3.3 g/kg. Additionally, it is a relatively stable compound, with a low vapor pressure and a high boiling point. However, it is also a relatively expensive compound, which can limit its use in some applications.

Future Directions

In the future, there are several potential applications for 2-{2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrilezabicyclo[2.1.1]hexan-1-yl}acetonitrile. It could be used as a starting material for the synthesis of other heterocyclic compounds, such as heterocyclic amines and heterocyclic sulfides. It could also be used as a reagent in organic reactions, such as Diels-Alder reactions and Heck reactions. Additionally, it could be used as a catalyst in the synthesis of pharmaceuticals and other compounds. Finally, it could be used as a solvent in a variety of applications, such as the extraction of natural products and the purification of compounds.

Synthesis Methods

2-{2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrilezabicyclo[2.1.1]hexan-1-yl}acetonitrile can be synthesized from the reaction of 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrilezabicyclohexan-1-ylacetone and sodium cyanide in an aqueous solution. The reaction is conducted in a sealed reaction vessel at a temperature of 80°C for a period of two hours. The reaction mixture is then cooled and the product is isolated by filtration and washed with water to remove any residual sodium cyanide.

Scientific Research Applications

2-{2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetonitrilezabicyclo[2.1.1]hexan-1-yl}acetonitrile has been studied extensively in scientific research due to its unique structure and properties. It has been used as a model compound in the study of organic synthesis and reaction mechanisms. It has also been used to study the properties of organic solvents and to develop new catalysts for organic reactions. Additionally, it has been used as a starting material for the synthesis of other heterocyclic compounds and pharmaceuticals.